Cas no 868371-41-9 (4-acetyl-N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-acetyl-N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868371-41-9
• MF: C₁₈H₁₄F₂N₂O₂S
• MW: 360.377769947052
• CID: 6302503
• PubChem ID: 2151071
• Update Time: 2025-07-17

4-acetyl-N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• AKOS024611147
• 4-acetyl-N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)benzamide
• 868371-41-9
• (Z)-4-acetyl-N-(3-ethyl-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-acetyl-N-[(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1814-1606

• Inchi： 1S/C18H14F2N2O2S/c1-3-22-16-14(20)8-13(19)9-15(16)25-18(22)21-17(24)12-6-4-11(5-7-12)10(2)23/h4-9H,3H2,1-2H3/b21-18-
• InChI Key： LTVJFMYVAFKTEK-UZYVYHOESA-N
• SMILES： S1/C(=N\C(C2C=CC(C(C)=O)=CC=2)=O)/N(CC)C2C(=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 360.07440519g/mol
• Monoisotopic Mass: 360.07440519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75Ų

Additional information on 4-acetyl-N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Overview of 4-acetyl-N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868371-41-9)

4-acetyl-N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868371-41-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzothiazole and benzamide moieties, exhibits remarkable potential in various applications, including drug development and advanced material synthesis. Its molecular structure, featuring acetyl and difluoro substituents, contributes to its distinct chemical properties, making it a subject of ongoing research.

The compound's CAS number 868371-41-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often explore its synthetic pathways, physicochemical properties, and biological activity to uncover novel applications. For instance, its benzothiazole core is known for its role in modulating biological targets, which aligns with current trends in targeted drug discovery and precision medicine. This has led to increased interest in its potential as a pharmacophore in therapeutic agents.

In the context of material science, 4-acetyl-N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is studied for its optical and electronic properties. The incorporation of fluorine atoms enhances its stability and reactivity, making it suitable for applications in organic electronics and photovoltaic devices. These attributes are particularly relevant given the growing demand for sustainable energy solutions and green chemistry practices.

From a synthetic chemistry perspective, the compound's Z-configuration and ylidene group present intriguing challenges and opportunities for chemists. Its stereoselective synthesis and derivatization are areas of active investigation, often leveraging modern techniques such as catalysis and microwave-assisted reactions. These methodologies align with the broader shift toward efficient and environmentally friendly synthetic protocols.

The compound's relevance extends to academic research and industrial applications, where its structure-activity relationships are meticulously analyzed. For example, its potential as a fluorescent probe or sensor is being explored, capitalizing on its photophysical properties. Such applications are highly sought after in diagnostics and bioimaging, reflecting the intersection of chemistry and biotechnology.

In summary, 4-acetyl-N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868371-41-9) represents a versatile and multifaceted compound with broad implications across scientific disciplines. Its study not only advances fundamental knowledge but also addresses contemporary challenges in healthcare, energy, and technology. As research progresses, this compound is poised to play a pivotal role in shaping future innovations.